Cas no 94448-88-1 (2-(Imidazol-1-yl)-3-cyanopyridine)

2-(Imidazol-1-yl)-3-cyanopyridine structure

94448-88-1 structure

Product Name:2-(Imidazol-1-yl)-3-cyanopyridine

CAS No:94448-88-1

MF:C₉H₆N₄

MW:170.170740604401

MDL:MFCD09863416

CID:857304

PubChem ID:13247646

Update Time:2025-04-19

2-(Imidazol-1-yl)-3-cyanopyridine Chemical and Physical Properties

Names and Identifiers

- 2-(1H-Imidazol-1-yl)nicotinonitrile
- 2-(Imidazol-1-yl)-3-cyanopyridine
- 2-imidazol-1-ylpyridine-3-carbonitrile
- 3-Pyridinecarbonitrile, 2-(1H-imidazol-1-yl)-
- 94448-88-1
- SCHEMBL10761274
- MFCD09863416
- EN300-30771
- DTXSID30531817
- CS-0205690
- 2-(1H-Imidazol-1-yl)pyridine-3-carbonitrile
- WTCYHIRTEOPQOQ-UHFFFAOYSA-N
- A859417
- AKOS000198190
- 3-cyano-2-(1-imidazolyl)pyridine
- Z86262972
- LS-09685
- 2-(IMIDAZOL-1-YL)PYRIDINE-3-CARBONITRILE
- ALBB-027918
- DB-346267
- MDL： MFCD09863416
- Inchi： 1S/C9H6N4/c10-6-8-2-1-3-12-9(8)13-5-4-11-7-13/h1-5,7H
- InChI Key： WTCYHIRTEOPQOQ-UHFFFAOYSA-N
- SMILES： N1(C=NC=C1)C1C(C#N)=CC=CN=1

Computed Properties

Exact Mass: 170.05900
Monoisotopic Mass: 170.059246208g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 54.5Å²

Experimental Properties

PSA: 54.50000
LogP: 1.13898

2-(Imidazol-1-yl)-3-cyanopyridine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(Imidazol-1-yl)-3-cyanopyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	209533-5g	2-(1H-Imidazol-1-yl)nicotinonitrile	94448-88-1	95%	5g	￡150.00	2022-03-01
Fluorochem	209533-25g	2-(1H-Imidazol-1-yl)nicotinonitrile	94448-88-1	95%	25g	￡450.00	2022-03-01
Fluorochem	209533-100g	2-(1H-Imidazol-1-yl)nicotinonitrile	94448-88-1	95%	100g	￡1225.00	2022-03-01
Chemenu	CM178279-25g	2-(1H-Imidazol-1-yl)nicotinonitrile	94448-88-1	95%	25g	$320	2021-08-05
Chemenu	CM178279-100g	2-(1H-Imidazol-1-yl)nicotinonitrile	94448-88-1	95%	100g	$870	2021-08-05
TRC	I577378-100mg	2-(Imidazol-1-yl)-3-cyanopyridine	94448-88-1		100mg	$64.00	2023-05-18
TRC	I577378-250mg	2-(Imidazol-1-yl)-3-cyanopyridine	94448-88-1		250mg	$75.00	2023-05-18
TRC	I577378-500mg	2-(Imidazol-1-yl)-3-cyanopyridine	94448-88-1		500mg	$87.00	2023-05-18
TRC	I577378-1g	2-(Imidazol-1-yl)-3-cyanopyridine	94448-88-1		1g	$98.00	2023-05-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I188517-25g	2-(Imidazol-1-yl)-3-cyanopyridine	94448-88-1	98%	25g	¥2289.90	2023-09-02

2-(Imidazol-1-yl)-3-cyanopyridine Suppliers

Amadis Chemical Company Limited

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(CAS:94448-88-1)2-(Imidazol-1-yl)-3-cyanopyridine

Order Number:A859417

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:18

Price ($):775.0

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

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